2-amino-3-(1-methylcyclopropyl)propanoic acid hydrochloride
Description
2-amino-3-(1-methylcyclopropyl)propanoic acid hydrochloride is a chemical compound with the CAS Number: 1798010-75-9 . It has a molecular weight of 179.65 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H13NO2.ClH/c1-6(3-4-6)7(2,8)5(9)10;/h3-4,8H2,1-2H3,(H,9,10);1H . This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and the connectivity between them. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(1-methylcyclopropyl)propanoic acid hydrochloride involves the reaction of 1-methylcyclopropanecarboxylic acid with ammonia followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "1-methylcyclopropanecarboxylic acid", "ammonia", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "1. React 1-methylcyclopropanecarboxylic acid with ammonia in the presence of a catalyst (e.g. platinum) to form an imine intermediate.", "2. Reduce the imine intermediate using a reducing agent (e.g. sodium borohydride) to yield 2-amino-3-(1-methylcyclopropyl)propanoic acid.", "3. Convert the free base to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS No. |
2639408-03-8 |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.64 g/mol |
IUPAC Name |
2-amino-3-(1-methylcyclopropyl)propanoic acid;hydrochloride |
InChI |
InChI=1S/C7H13NO2.ClH/c1-7(2-3-7)4-5(8)6(9)10;/h5H,2-4,8H2,1H3,(H,9,10);1H |
InChI Key |
NVCXLGVQAHZNID-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC1)CC(C(=O)O)N.Cl |
Purity |
95 |
Origin of Product |
United States |
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